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Compound of Interest

Compound Name: BB-K31

Cat. No.: B1148207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of BB-K31, a known impurity of the
aminoglycoside antibiotic Kanamycin A. This document outlines the chemical identity of BB-
K31, its relationship to Kanamycin A, and available analytical methodologies for its detection
and quantification.

Introduction

Kanamycin A is a broad-spectrum aminoglycoside antibiotic isolated from the bacterium
Streptomyces kanamyceticus. It is used to treat a variety of serious bacterial infections. As with
any pharmaceutical product, the purity of Kanamycin A is critical to its safety and efficacy.
Regulatory bodies such as the European Pharmacopoeia and the United States Pharmacopeia
set stringent limits on the levels of impurities in active pharmaceutical ingredients (APIS).

BB-K31 is a semi-synthetic aminoglycoside antibiotic that is structurally related to Kanamycin
A. While it is also used as a therapeutic agent under the name Amikacin, its presence as an
impurity in Kanamycin A is a matter of quality control. This guide will explore the nature of BB-
K31 and the analytical strategies for its monitoring.

Chemical Identity and Relationship to Kanamycin A

Extensive research and chemical database analysis have confirmed that BB-K31 is chemically
identical to Amikacin.[1] Amikacin is a semi-synthetic derivative of Kanamycin A.[2][3][4] The
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synthesis of Amikacin involves the acylation of the C-1 amino group of the deoxystreptamine
moiety of Kanamycin A with an L-(-)-y-amino-a-hydroxybutyryl (L-HABA) side chain.[2][3][4]

Therefore, the presence of BB-K31 (Amikacin) as an impurity in Kanamycin A is likely due to
cross-contamination during manufacturing or, less commonly, a process-related impurity if the
synthesis of Kanamycin A involves precursors or reagents that could lead to the formation of
the L-HABA side chain.

Key Molecular Information:

Compound Molecular Formula  Molecular Weight CAS Number
Kanamycin A C18H36N4011 484.50 g/mol 59-01-8
BB-K31 (Amikacin) C22H43N5013 585.6 g/mol 50896-99-6

Visualization of Chemical Structures

The structural relationship between Kanamycin A and BB-K31 (Amikacin) is illustrated below.
The core structure of Kanamycin A is modified with the L-HABA side chain to form Amikacin.

Kanamycin A Structure | | BB-K31 (Amikacin) Structure

Click to download full resolution via product page

Figure 1: Chemical Structures of Kanamycin A and BB-K31 (Amikacin).

Potential Formation Pathway

The formation of BB-K31 as an impurity in Kanamycin A is not a direct result of the Kanamycin
A biosynthetic pathway. Instead, it is an external introduction. The logical relationship can be
visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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